Cas no 1269290-95-0 (5-Fluoro-1-(4-nitro-phenyl)-1H-pyrazole-3-carboxylic acid ethyl ester)

• Product Name: 5-Fluoro-1-(4-nitro-phenyl)-1H-pyrazole-3-carboxylic acid ethyl ester
• CAS No: 1269290-95-0
• MF: C₁₂H₁₀FN₃O₄
• MW: 279.223906040192
• CID: 3163733
• PubChem ID: 53429378
• Update Time: 2025-04-21

5-Fluoro-1-(4-nitro-phenyl)-1H-pyrazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1-(4-nitro-phenyl)-1H-pyrazole-3-carboxylic acid ethyl ester
• 1269290-95-0

• Inchi： 1S/C12H10FN3O4/c1-2-20-12(17)10-7-11(13)15(14-10)8-3-5-9(6-4-8)16(18)19/h3-7H,2H2,1H3
• InChI Key： MJPARDRLBZXKFI-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OCC)=NN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.06553397Da
• Monoisotopic Mass: 279.06553397Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.9Ų